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Compound of Interest

Compound Name: Scentenal

CAS No.: 86803-90-9

Cat. No.: B1580449

Get Quote

Welcome to the Scentenal Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to address common questions

and troubleshooting scenarios related to the long-term storage and stability of Scentenal.

Frequently Asked Questions (FAQs)
Q1: What is the recommended shelf life of Scentenal?

A1: The recommended shelf life for Scentenal is 18 months when stored under the specified

conditions.[1]

Q2: What are the optimal storage conditions for Scentenal to ensure its stability?

A2: To maintain its quality and stability, Scentenal should be stored at a maximum temperature

of 25°C in its original, tightly sealed container.[1] It is crucial to protect it from prolonged

exposure to light, heat, and air.[1]

Q3: What are the potential consequences of improper Scentenal storage?
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A3: Improper storage can lead to the degradation of Scentenal. As an aldehyde, it is

susceptible to oxidation, which can alter its complex marine and green-floral scent profile.[2][3]

Exposure to light and high temperatures can accelerate this degradation process.[4]

Q4: Is Scentenal stable in various formulations?

A4: Scentenal is known for its exceptional stability, particularly in alkaline and oxidative

conditions, making it suitable for a wide range of applications, including functional perfumery.[2]

It is considered stable in most media.[3]

Q5: What are the physical and chemical properties of Scentenal?

A5: Scentenal is a colorless to pale yellow liquid with a flash point greater than 100°C.[2][5][6]

It is soluble in alcohol but not in water.[1]

Troubleshooting Guide
Issue 1: Observed Change in Odor Profile
Symptom: The characteristic fresh, metallic-ozonic, and watery-floral scent of Scentenal has

changed, weakened, or developed off-notes.

Possible Cause: This is likely due to chemical degradation, such as oxidation of the aldehyde

group, which can occur with prolonged exposure to air.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that the product has been stored at or below 25°C in a

tightly sealed container, away from light.[1]

Purity Analysis: If you have access to analytical instrumentation, consider performing Gas

Chromatography-Mass Spectrometry (GC-MS) to identify potential degradation products.

Small-Scale Test: Compare the performance of the stored Scentenal in a simple formulation

against a fresh, unopened sample, if available.

Issue 2: Inconsistent Experimental Results
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Symptom: You are observing variability in results when using Scentenal from a container that

has been open for an extended period.

Possible Cause: The stability of Scentenal can be compromised after the container is opened

due to repeated exposure to air and potential contaminants.

Troubleshooting Steps:

Use a Fresh Sample: Whenever possible, use a fresh, unopened sample of Scentenal for

critical experiments to ensure consistency.

Inert Gas Blanket: For long-term use of an opened container, consider blanketing the

headspace with an inert gas like nitrogen or argon before resealing to minimize oxidation.

Log Opening Dates: Keep a record of when each container of Scentenal is first opened to

track its potential exposure over time.

Data Presentation
Table 1: Recommended Storage and Shelf Life of Scentenal

Parameter Recommendation Source

Storage Temperature ≤ 25°C [1]

Container
Tightly sealed original

container
[1]

Environmental Factors
Avoid prolonged exposure to

light, heat, and air
[1]

Shelf Life
18 months (under

recommended conditions)
[1]

Table 2: Physicochemical Properties of Scentenal
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Property Value Source

Appearance Liquid [1]

Color Colorless [1][6]

Solubility in Water No [1]

Solubility in Alcohol Yes [1]

Flash Point >100 °C [1][6]

Purity 96.0 - 100.0 % [1]

Experimental Protocols
Protocol: Assessing the Stability of Scentenal Using
Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general method for evaluating the stability of Scentenal over time or

under specific stress conditions.

1. Objective: To identify and quantify Scentenal and its potential degradation products in a

sample.

2. Materials:

Scentenal sample (control and aged/stressed)

High-purity solvent (e.g., ethanol or hexane)

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., non-polar or medium-polarity)

3. Sample Preparation:

Accurately prepare a dilute solution of the Scentenal sample in the chosen solvent. A typical

concentration might be in the range of 100-1000 ppm.
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Prepare a control sample using a fresh, unopened batch of Scentenal at the same

concentration.

4. GC-MS Analysis:

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Chromatographic Separation: Use a temperature program that effectively separates the

components of the sample. A typical program might start at a low temperature (e.g., 50°C)

and ramp up to a higher temperature (e.g., 250°C).

Mass Spectrometry Detection: The mass spectrometer should be operated in electron

ionization (EI) mode, scanning a mass range appropriate for Scentenal (molecular weight:

194.27 g/mol ) and its potential degradation products.[1][6]

5. Data Analysis:

Compare the chromatogram of the aged/stressed sample to the control sample.

Look for new peaks in the aged/stressed sample, which may indicate degradation products.

Identify the compounds corresponding to these new peaks by comparing their mass spectra

to a spectral library (e.g., NIST).

Quantify the decrease in the Scentenal peak area and the increase in degradation product

peak areas to assess the extent of degradation.

Visualizations
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Scentenal Stability Troubleshooting Workflow

Start: Stability Issue
(e.g., off-odor, inconsistent results)

1. Verify Storage Conditions
- Temp ≤ 25°C?
- Tightly sealed?

- Protected from light/air?

Action: Rectify Storage
- Move to correct conditions

- Discard if severely compromised

No

Storage Conditions are Correct

Yes

2. Check Shelf Life
- Within 18 months?

Action: Use a Fresh Sample
- Procure new batch of Scentenal

No

Within Shelf Life

Yes

3. Perform Analytical Testing
(e.g., GC-MS)

4. Compare with Control
- Analyze fresh sample as control

Degradation Confirmed
- Identify degradation products

New peaks observed

No Significant Degradation
- Investigate other experimental factors

No significant difference

Click to download full resolution via product page

Caption: Troubleshooting workflow for Scentenal stability issues.
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Potential Degradation Pathways of Scentenal

Scentenal
(Aldehyde)

Carboxylic Acid Derivative
(Loss of desired scent)

Oxidation

Polymerization Products
(Change in viscosity/odor)

Self-condensation/
Polymerization

Oxidizing Agent
(e.g., Air/Oxygen) Light / Heat

accelerates accelerates

Click to download full resolution via product page

Caption: Potential degradation pathways for Scentenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. directpcw.com [directpcw.com]

2. Scentenal™ (86803-90-9) – Premium Synthetic Ingredient for Perfumery — Scentspiracy
[scentspiracy.com]

3. ocean carboxaldehyde, 86803-90-9 [thegoodscentscompany.com]

4. iltusa.com [iltusa.com]

5. perfumersworld.com [perfumersworld.com]

6. ScenTree - Scentenal® (CAS N° 86803-90-9) [scentree.co]

To cite this document: BenchChem. [Scentenal Technical Support Center: Long-Term
Storage Stability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580449/docs#scentenal-technical-support-center-
long-term-storage-stability]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1580449/docs?utm_src=pdf-body-img#scentenal-technical-support-center-long-term-storage-stability
https://www.benchchem.com/product/b1580449/docs?utm_src=pdf-body#scentenal-technical-support-center-long-term-storage-stability
https://www.benchchem.com/product/b1580449?utm_src=pdf-custom-synthesis#bc-rfq
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=11932
https://www.scentspiracy.com/fragrance-ingredients/p/scentenal
https://www.scentspiracy.com/fragrance-ingredients/p/scentenal
https://www.thegoodscentscompany.com/data/rw1006071.html
https://www.iltusa.com/fragrance-stability-testing/
https://www.perfumersworld.com/document-list.php?pro_id=4YM22431
https://www.scentree.co/en/Scentenal%C2%AE.html
https://www.benchchem.com/product/b1580449/docs#scentenal-technical-support-center-long-term-storage-stability
https://www.benchchem.com/product/b1580449/docs#scentenal-technical-support-center-long-term-storage-stability
https://www.benchchem.com/product/b1580449/docs#scentenal-technical-support-center-long-term-storage-stability
https://www.benchchem.com/product/b1580449/docs#scentenal-technical-support-center-long-term-storage-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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